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Compound of Interest

2-Anilino-6-dibutylamino-3-
Compound Name:
methylfluoran

cat. No.: B1226379

Essential Safety and Handling Guide for 2-
Anilino-6-dibutylamino-3-methylfluoran

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Anilino-6-dibutylamino-3-methylfluoran (CAS: 89331-94-2), a chemical compound
recognized for its use as an industrial leuco dye.[1] Adherence to these procedural steps is vital
for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification

2-Anilino-6-dibutylamino-3-methylfluoran is classified as a hazardous material with potential
health risks.[2] The following table summarizes its hazard statements according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Hazard Statement GHS Code
Skin Irritation Causes skin irritation. H315
Eye Irritation Causes serious eye irritation. H319

. o May cause respiratory
Respiratory Irritation o H335
irritation.

) ] Harmful to aquatic life with
Chronic Aquatic Hazard , H412
long lasting effects.

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling this
substance to minimize exposure.[2] The selection of PPE should be based on the potential for
exposure in the specific workplace.
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Protection Type Required PPE Specifications and Usage

) Safety goggles and/or face Must be used where there is a
Eye/Face Protection ) ] )
shield potential for splashing.[4]

Gloves must be inspected
) Chemical-resistant gloves before use and disposed of
Hand Protection o ]
(e.g., Nitrile rubber) properly after handling the

chemical.[5][6]

The type of protective
equipment must be selected
) ] Lab coat or a complete according to the concentration
Skin and Body Protection ) ) )
chemical-protective suit and amount of the dangerous
substance at the specific

workplace.[7]

Required when working in
NIOSH (US) or CEN (EU) inadequately ventilated areas
approved respirator or when dust/vapors may be

generated.[2][7]

Respiratory Protection

Operational and Disposal Plans

Handling and Storage:

e Handle in a well-ventilated area or outdoors.[3]

e Avoid the formation and accumulation of dust.[7]

o Keep away from all potential ignition sources.[2][3]

» Store in a tightly sealed, light-resistant container in a cool, dry place.[1]
¢ Avoid contact with skin, eyes, and clothing.[3]

e Wash hands thoroughly after handling.[3]

Accidental Release Measures:
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Evacuate personnel from the spill area.

Wear appropriate personal protective equipment.[3]

Prevent the spill from entering drains or waterways.[3][7]

Contain the spill using an inert absorbent material.[2][3]

Collect the absorbed material into a suitable, closed container for disposal.[5][7]
First Aid Procedures:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes. Seek medical advice if irritation occurs.[2][3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.[2][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3]

Disposal:

o Disposal of 2-Anilino-6-dibutylamino-3-methylfluoran and its container must be done at
an approved waste disposal plant.[3]

o Contact a licensed professional waste disposal service for proper disposal.[7]
e Do not allow the product to enter drains or the environment.[3][8]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 2-Anilino-
6-dibutylamino-3-methylfluoran in a laboratory setting.
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Caption: Workflow for handling 2-Anilino-6-dibutylamino-3-methylfluoran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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